Cas no 51100-70-0 (Heptanoic acid, 7-iodo-, ethyl ester)

Heptanoic acid, 7-iodo-, ethyl ester structure
51100-70-0 structure
Product name:Heptanoic acid, 7-iodo-, ethyl ester
CAS No:51100-70-0
MF:C9H17O2I
MW:284.13408
CID:363248
PubChem ID:10660673

Heptanoic acid, 7-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 7-iodo-, ethyl ester
    • ethyl 7-iodoheptanoate
    • SCHEMBL1367338
    • A1-05740
    • 51100-70-0
    • ethyl-7-iodoheptanoate
    • DTXSID30443204
    • VMIBXGDYRRTQMO-UHFFFAOYSA-N
    • starbld0048966
    • Inchi: InChI=1S/C9H17IO2/c1-2-12-9(11)7-5-3-4-6-8-10/h2-8H2,1H3
    • InChI Key: VMIBXGDYRRTQMO-UHFFFAOYSA-N
    • SMILES: ICCCCCCC(OCC)=O

Computed Properties

  • Exact Mass: 284.02691
  • Monoisotopic Mass: 284.02733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Heptanoic acid, 7-iodo-, ethyl ester Related Literature

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